Cas no 1234891-14-5 (N-(1-methanesulfonylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-(1-methanesulfonylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 1234891-14-5
• MF: C₁₆H₂₂N₂O₅S
• MW: 354.421283245087
• CID: 6030784
• PubChem ID: 49688271
• Update Time: 2025-10-30

N-(1-methanesulfonylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methanesulfonylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• N-[(1-methylsulfonylpiperidin-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• VU0631237-1
• AKOS024492041
• F5033-2885
• N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• 1234891-14-5
• N-[(1-methanesulfonylpiperidin-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• Inchi： 1S/C16H22N2O5S/c1-24(20,21)18-8-6-12(7-9-18)10-17-16(19)15-11-22-13-4-2-3-5-14(13)23-15/h2-5,12,15H,6-11H2,1H3,(H,17,19)
• InChI Key： HDDFURDUAXRAMI-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OC(C(NCC2CCN(S(C)(=O)=O)CC2)=O)C1

Computed Properties

• Exact Mass: 354.12494298g/mol
• Monoisotopic Mass: 354.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-(1-methanesulfonylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Comprehensive Overview of N-(1-methanesulfonylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1234891-14-5)

N-(1-methanesulfonylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1234891-14-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, often abbreviated for convenience, belongs to the class of benzodioxine derivatives, which are known for their diverse biological activities. The presence of both methanesulfonyl and piperidinyl moieties in its structure enhances its versatility in drug design, particularly in targeting specific enzyme systems and receptors.

In recent years, the scientific community has shown growing interest in N-(1-methanesulfonylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide due to its potential role in addressing unmet medical needs. Researchers are particularly intrigued by its possible applications in central nervous system (CNS) disorders, given the compound's ability to cross the blood-brain barrier. This characteristic makes it a promising candidate for the development of novel neuroprotective agents or neuromodulators, topics that are currently trending in medical research and frequently searched in academic databases.

The structural complexity of CAS No. 1234891-14-5 offers multiple sites for chemical modification, making it an attractive scaffold for medicinal chemistry optimization. Its benzodioxine core provides aromatic stability while the carboxamide functionality offers hydrogen bonding capabilities crucial for molecular recognition in biological systems. These features align perfectly with current pharmaceutical industry trends focusing on structure-activity relationship (SAR) studies and rational drug design, topics that consistently rank high in scientific literature searches.

From a synthetic chemistry perspective, the preparation of N-(1-methanesulfonylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves sophisticated multi-step organic transformations. The process typically begins with the construction of the 2,3-dihydro-1,4-benzodioxine ring system, followed by introduction of the carboxamide group at the 2-position. The piperidinyl moiety is then incorporated through careful alkylation strategies, with final methanesulfonylation completing the synthesis. Such synthetic routes are of particular interest to researchers investigating heterocyclic chemistry and pharmaceutical process development.

The physicochemical properties of CAS No. 1234891-14-5 contribute significantly to its research value. With moderate lipophilicity (predicted logP values typically ranging between 2-3) and molecular weight below 500 Da, the compound exhibits favorable drug-like properties according to Lipinski's rule of five. These characteristics, combined with its structural novelty, make it a valuable subject for ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity) - a hot topic in contemporary drug discovery programs.

In the context of current research trends, N-(1-methanesulfonylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been investigated for potential interactions with various biological targets. Preliminary studies suggest possible activity against certain kinase enzymes and G-protein coupled receptors (GPCRs), both of which represent major focus areas in modern pharmacology. The compound's sulfonamide group may contribute to these interactions, as this functional group is known to participate in key hydrogen bonding with biological macromolecules.

The analytical characterization of CAS No. 1234891-14-5 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are crucial for confirming the compound's structure and purity, especially given the growing emphasis on quality by design (QbD) principles in pharmaceutical development. The compound's spectral data serves as valuable reference material for researchers working with similar heterocyclic systems.

From a commercial perspective, N-(1-methanesulfonylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide represents an important building block in medicinal chemistry. Its availability from specialty chemical suppliers caters to the needs of pharmaceutical companies engaged in hit-to-lead optimization programs. The compound's price and availability are frequently searched topics among procurement specialists in the contract research organization (CRO) sector, reflecting its importance in drug discovery workflows.

Looking ahead, the future research directions for CAS No. 1234891-14-5 may include detailed investigations into its metabolic pathways, potential prodrug derivatives, and formulation development. These areas align with current industry priorities such as drug delivery optimization and personalized medicine approaches. As the scientific understanding of this compound deepens, it may emerge as a key player in addressing some of the most challenging therapeutic areas in modern medicine.

In conclusion, N-(1-methanesulfonylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1234891-14-5) represents a fascinating subject of study at the intersection of synthetic chemistry and drug discovery. Its unique structural features, combined with promising biological potential, position it as a compound of significant interest in contemporary pharmaceutical research. As investigation continues, this molecule may well contribute valuable insights to the development of next-generation therapeutic agents targeting complex disease mechanisms.